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Compound of Interest

Compound Name:
2-amino-N-(2-

hydroxyethyl)acetamide

CAS No.: 75007-28-2

Cat. No.: B1283228

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for the bifunctional

organic compound, 2-amino-N-(2-hydroxyethyl)acetamide. As a molecule incorporating

primary amine, secondary amide, and primary alcohol functional groups, its characterization

through nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and

mass spectrometry (MS) reveals a distinct spectral fingerprint. This document is intended for

researchers, scientists, and professionals in drug development who require a comprehensive

understanding of the structural elucidation of this and similar molecules.

Molecular Structure and Functional Group Analysis
2-amino-N-(2-hydroxyethyl)acetamide, also known as N-(2-hydroxyethyl)glycinamide,

possesses a simple yet versatile structure. The interplay of its functional groups dictates its

chemical behavior and is the foundation for interpreting its spectroscopic data. Understanding

the electronic environment of each atom is crucial for predicting and assigning spectral

features.
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Figure 1: Molecular structure of 2-amino-N-(2-hydroxyethyl)acetamide highlighting its key

functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. Due to the lack of readily available experimental spectra for 2-amino-N-(2-
hydroxyethyl)acetamide, the following predictions are based on established chemical shift

principles and data from analogous compounds such as N-(2-hydroxyethyl)acetamide and 2-

aminoacetamide.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for each unique proton

environment. The integration of these signals will correspond to the number of protons in that

environment.
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Proton

Assignment

Predicted

Chemical Shift

(ppm)

Multiplicity

Coupling

Constant (J,

Hz)

Notes

H₂N- ~1.5 - 2.5 Singlet (broad) -

Chemical shift is

concentration

and solvent

dependent;

exchanges with

D₂O.

-C(=O)CH₂-NH₂ ~3.3 - 3.5 Singlet -

Alpha to both a

carbonyl and an

amine group,

leading to a

downfield shift.

-NH-CH₂- ~3.4 - 3.6 Triplet ~5-6

Coupled to the

adjacent -CH₂-

OH protons.

-CH₂-OH ~3.6 - 3.8 Triplet ~5-6

Coupled to the

adjacent -NH-

CH₂- protons.

-OH ~2.0 - 4.0 Singlet (broad) -

Chemical shift is

highly variable

and depends on

solvent,

concentration,

and temperature;

exchanges with

D₂O.

-C(=O)NH- ~7.0 - 8.0 Triplet (broad) ~5-6 Amide proton

signal is often

broad due to

quadrupole

broadening and

restricted
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rotation. Coupled

to the adjacent -

NH-CH₂-

protons.

Rationale for Predictions:

The protons of the primary amine (-NH₂) are expected to be broad and their chemical shift is

highly dependent on the solvent and concentration.

The methylene protons adjacent to the carbonyl and amine groups (-C(=O)CH₂-NH₂) are

deshielded by both electron-withdrawing groups, placing their signal in the 3.3-3.5 ppm

range.

The two methylene groups of the hydroxyethyl moiety will appear as triplets due to coupling

with each other. The methylene group attached to the nitrogen (-NH-CH₂-) will be slightly

upfield compared to the one attached to the hydroxyl group (-CH₂-OH) due to the stronger

deshielding effect of the oxygen atom.

The amide proton (-C(=O)NH-) is significantly deshielded and is expected to appear far

downfield. Its broadness is a characteristic feature.

The hydroxyl proton (-OH) signal is also broad and its position is variable.

¹³C NMR Spectroscopy
The carbon NMR spectrum will provide information on the number of unique carbon

environments and their electronic nature.
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Carbon Assignment
Predicted Chemical Shift

(ppm)
Notes

-C(=O)CH₂-NH₂ ~45 - 50

Shielded by the amino group

but deshielded by the

carbonyl.

-NH-CH₂- ~42 - 47 Attached to a nitrogen atom.

-CH₂-OH ~60 - 65

Attached to an oxygen atom,

resulting in a significant

downfield shift.

-C=O ~170 - 175
Carbonyl carbon of a

secondary amide.

Rationale for Predictions:

The carbonyl carbon (-C=O) of the amide will be the most downfield signal due to the strong

deshielding effect of the double-bonded oxygen.

The carbon atom of the methylene group attached to the hydroxyl group (-CH₂-OH) will be

significantly deshielded by the electronegative oxygen.

The remaining two methylene carbons will be in the aliphatic region, with their specific shifts

influenced by the adjacent nitrogen and carbonyl groups.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting

their characteristic vibrational frequencies.
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Vibrational Mode
Predicted

Wavenumber (cm⁻¹)
Intensity Functional Group

N-H Stretch (Amine) 3300 - 3500 Medium (two bands) Primary Amine

N-H Stretch (Amide) 3250 - 3400 Medium Secondary Amide

O-H Stretch (Alcohol) 3200 - 3600 Strong, Broad Alcohol

C-H Stretch (Aliphatic) 2850 - 3000 Medium Methylene

C=O Stretch (Amide I) 1630 - 1680 Strong Secondary Amide

N-H Bend (Amine) 1590 - 1650 Medium to Strong Primary Amine

N-H Bend (Amide II) 1510 - 1570 Medium to Strong Secondary Amide

C-N Stretch 1000 - 1250 Medium Amine and Amide

C-O Stretch 1000 - 1260 Strong Primary Alcohol

Interpretation of the IR Spectrum:

The IR spectrum will be dominated by a broad and intense absorption in the 3200-3600 cm⁻¹

region, which is a composite of the N-H stretches of the primary amine and secondary amide,

as well as the O-H stretch of the alcohol. The presence of two distinct bands for the primary

amine N-H stretch may be observed. The strong carbonyl (C=O) stretch of the amide (Amide I

band) will be a prominent feature around 1650 cm⁻¹. The N-H bending vibrations of the amine

and the amide (Amide II band) will appear in the 1500-1650 cm⁻¹ region. The fingerprint region

(below 1500 cm⁻¹) will contain a complex pattern of C-N and C-O stretching and various

bending vibrations.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation.

Predicted Molecular Ion:

Molecular Formula: C₄H₁₀N₂O₂
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Molecular Weight: 118.13 g/mol

Expected Molecular Ion Peak (M⁺): m/z = 118

Predicted Fragmentation Pathway:

The fragmentation of 2-amino-N-(2-hydroxyethyl)acetamide in an electron ionization (EI)

mass spectrometer is expected to proceed through several characteristic pathways initiated by

the ionization of lone pair electrons on the nitrogen or oxygen atoms.

[C₄H₁₀N₂O₂]⁺˙
m/z = 118

[C₂H₅NO]⁺˙
m/z = 59

(Loss of C₂H₅NO)
α-cleavage

[C₂H₆N]⁺
m/z = 44

(Loss of C₂H₄O₂)
Amide bond cleavage

[CH₄N]⁺
m/z = 30

(Loss of C₃H₆O₂)

McLafferty-like rearrangement

[C₂H₄O]⁺˙
m/z = 44

(Loss of C₂H₆N₂)

Cleavage of N-C bond

[C₃H₇N₂O]⁺
m/z = 87

(Loss of CH₂OH)

Loss of hydroxymethyl radical

Click to download full resolution via product page

Figure 2: Predicted major fragmentation pathways for 2-amino-N-(2-hydroxyethyl)acetamide
in mass spectrometry.

Key Predicted Fragments:
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m/z = 87: Loss of the hydroxymethyl radical (•CH₂OH) from the molecular ion.

m/z = 74: Cleavage of the C-C bond adjacent to the carbonyl group.

m/z = 58: Cleavage of the amide C-N bond.

m/z = 44: Can result from several fragmentation pathways, including cleavage of the

ethylamine linkage or the acetamide group.

m/z = 30: A common fragment for primary amines, corresponding to [CH₂NH₂]⁺.

Experimental Methodologies
To obtain the actual spectroscopic data for 2-amino-N-(2-hydroxyethyl)acetamide, the

following standard experimental protocols should be followed.

NMR Spectroscopy Protocol
Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a

deuterated solvent (e.g., DMSO-d₆, D₂O, or CDCl₃) in a 5 mm NMR tube. The choice of

solvent is critical as it can affect the chemical shifts of exchangeable protons.

Instrument: A 400 MHz or higher field NMR spectrometer.

¹H NMR Acquisition:

Acquire a standard one-dimensional proton spectrum.

Typical parameters: 32-64 scans, relaxation delay of 1-2 seconds, spectral width of 12-16

ppm.

To confirm exchangeable protons (NH₂, OH, NH), add a drop of D₂O to the NMR tube and

re-acquire the spectrum. The signals corresponding to these protons will disappear or

significantly decrease in intensity.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum.
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Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds, spectral width of

200-240 ppm.

DEPT (Distortionless Enhancement by Polarization Transfer) experiments (DEPT-90 and

DEPT-135) can be performed to differentiate between CH, CH₂, and CH₃ groups.

IR Spectroscopy Protocol
Sample Preparation:

KBr Pellet: Mix a small amount of the solid sample with dry potassium bromide (KBr)

powder and press into a thin, transparent pellet.

Thin Film: If the sample is a viscous liquid, it can be pressed between two salt plates (e.g.,

NaCl or KBr).

ATR (Attenuated Total Reflectance): Place a small amount of the sample directly on the

ATR crystal.

Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

Acquisition:

Record a background spectrum of the empty sample compartment or the clean ATR

crystal.

Record the sample spectrum over the range of 4000-400 cm⁻¹.

Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Mass Spectrometry Protocol
Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g.,

methanol, acetonitrile, or water) to a concentration of approximately 1 mg/mL.

Instrument: A mass spectrometer with an appropriate ionization source (e.g., Electron

Ionization - EI, or Electrospray Ionization - ESI).
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Acquisition:

EI-MS: Introduce the sample into the ion source (often via a direct insertion probe or GC

inlet). The standard electron energy is 70 eV.

ESI-MS: Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min. The

analysis can be performed in both positive and negative ion modes.

Acquire the mass spectrum over a suitable m/z range (e.g., 20-200).

Conclusion
The structural elucidation of 2-amino-N-(2-hydroxyethyl)acetamide can be comprehensively

achieved through a combination of NMR, IR, and mass spectrometry. This guide provides a

detailed prediction of the expected spectroscopic data based on the known effects of its

constituent functional groups and data from analogous molecules. The outlined experimental

protocols serve as a standard for obtaining high-quality spectra for this compound. The

synergistic interpretation of these diverse spectroscopic techniques provides a self-validating

system for confirming the identity and purity of 2-amino-N-(2-hydroxyethyl)acetamide, which

is essential for its application in research and development.

References
At the time of this writing, a comprehensive, publicly available experimental dataset for 2-
amino-N-(2-hydroxyethyl)acetamide was not found. The predictions and interpretations
are based on established principles of organic spectroscopy and data from the following
related compounds: N-(2-hydroxyethyl)acetamide: Spectroscopic data available in various
databases. 2-aminoacetamide (Glycinamide): Spectroscopic data available from the NIST
Chemistry WebBook. General principles of NMR, IR, and MS from standard organic
chemistry textbooks.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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